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Compound of Interest

Compound Name: Jasmine lactone-d2

Cat. No.: B12385006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Jasmine
lactone-d2, a deuterated isotopologue of the naturally occurring aroma compound, Jasmine
lactone. This document is intended for use by researchers, scientists, and professionals in drug
development who require detailed information on this compound for its application as a tracer
or internal standard in quantitative analyses.

Jasmine lactone-d2 is the deuterated form of Jasmine lactone, a volatile substance found in
various plants and teas, known for its distinct floral and fruity aroma.[1] The incorporation of
deuterium atoms makes it a valuable tool in analytical chemistry, particularly in mass
spectrometry-based methods, due to its mass shift compared to the endogenous, non-labeled
compound.[2]

Core Chemical Properties

While specific experimental data for Jasmine lactone-d2 is not widely published, its chemical
properties can be reliably inferred from the well-documented data of its non-deuterated
counterpart, Jasmine lactone. The primary difference will be a slight increase in molecular
weight due to the presence of two deuterium atoms.

Table 1: General Chemical Properties of Jasmine Lactone and Jasmine Lactone-d2
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Jasmine Lactone

Jasmine Lactone-

Property . Source
(Non-deuterated) d2 (Predicted)
Molecular Formula C10H1602 C10H14D202 [3]
Molecular Weight 168.23 g/mol ~170.24 g/mol [3][4]
CAS Number 25524-95-2 Not available
Colorless to pale Colorless to pale
Appearance o o
yellow liquid yellow liquid
Floral, jasmine, fruity, Floral, jasmine, fruity,
Odor
creamy creamy
N ) Slightly higher than
Boiling Point ~230-248 °C
non-deuterated form
) Slightly higher than
Density ~0.98 - 1.00 g/cm3
non-deuterated form
Soluble in alcohol and  Soluble in alcohol and
Solubility ether; insoluble in ether; insoluble in

water

water

Note: The properties for Jasmine lactone-d2 are predicted based on the known properties of
Jasmine lactone and the addition of two deuterium atoms as indicated by the SMILES string
O=C1CCCC(O1)C/C([2H])=C(2H]\CC.

Synthesis and Isotopic Labeling

While a specific, published synthesis for Jasmine lactone-d2 is not readily available, a
plausible synthetic route can be conceptualized based on established methods for the
deuteration of organic molecules, particularly lactones. The deuteration is targeted at the vinyl
positions of the pentenyl side chain.

A potential synthetic approach could involve the Wittig reaction or a related olefination reaction
using a deuterated phosphonium ylide with an appropriate aldehyde precursor to construct the
deuterated double bond. Another strategy could be the reduction of an alkyne precursor with
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deuterium gas (D2) using a Lindlar catalyst to achieve the desired cis stereochemistry of the
double bond.

Experimental Protocols

Jasmine lactone-d2 is primarily utilized as an internal standard in quantitative analytical
methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS), for the accurate measurement of Jasmine
lactone in various matrices.

Protocol: Quantification of Jasmine Lactone in a
Biological Matrix using GC-MS with Jasmine Lactone-d2
as an Internal Standard

1. Objective: To accurately quantify the concentration of Jasmine lactone in a given biological
sample (e.g., plasma, tissue homogenate) using a stable isotope dilution assay.

2. Materials:

» Biological matrix sample

e Jasmine lactone analytical standard

» Jasmine lactone-d2 internal standard (of known concentration)
» Organic solvents for extraction (e.g., hexane, dichloromethane)
e Anhydrous sodium sulfate

» GC-MS system with a suitable capillary column (e.g., DB-5ms)

3. Sample Preparation and Extraction:

e Thaw the biological matrix sample.

e To a known volume or weight of the sample, add a precise amount of the Jasmine lactone-
d2 internal standard solution.

e Perform a liquid-liquid extraction with a suitable organic solvent.

» Vortex the mixture and centrifuge to separate the organic and aqueous layers.

e Collect the organic layer and dry it over anhydrous sodium sulfate.

o Concentrate the extract to a final volume under a gentle stream of nitrogen.

4. GC-MS Analysis:
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 Inject a small volume (e.g., 1 pL) of the concentrated extract into the GC-MS system.

e GC Conditions (Typical):

* Injector Temperature: 250 °C

e Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and
hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate.

» MS Conditions (Typical):

 lonization Mode: Electron lonization (El) at 70 eV.

e Acquisition Mode: Selected lon Monitoring (SIM).

 lons to Monitor:

» For Jasmine lactone (m/z): Select characteristic ions (e.g., 168, 99, 71).

o For Jasmine lactone-d2 (m/z): Select corresponding shifted ions (e.g., 170, 101, 71).

5. Data Analysis:

 Integrate the peak areas for the selected ions of both the analyte (Jasmine lactone) and the
internal standard (Jasmine lactone-d2).

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Prepare a calibration curve by analyzing a series of calibration standards containing known
concentrations of Jasmine lactone and a fixed concentration of Jasmine lactone-d2.

o Plot the peak area ratio against the concentration of the analyte to generate the calibration
curve.

o Determine the concentration of Jasmine lactone in the unknown sample by interpolating its
peak area ratio from the calibration curve.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Jasmine lactone
using Jasmine lactone-d2 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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